Cas no 1270483-24-3 (1-(4-Chloro-2,5-difluorophenyl)ethan-1-amine)

• Product Name: 1-(4-Chloro-2,5-difluorophenyl)ethan-1-amine
• CAS No: 1270483-24-3
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• MDL: MFCD18710676
• CID: 5148855
• PubChem ID: 55298005
• Update Time: 2025-05-24

1-(4-Chloro-2,5-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,5-difluorophenyl)ethan-1-amine
• 1-(4-Chloro-2,5-difluorophenyl)ethan-1-amine

• MDL： MFCD18710676
• Inchi： 1S/C8H8ClF2N/c1-4(12)5-2-8(11)6(9)3-7(5)10/h2-4H,12H2,1H3
• InChI Key： VIDPJIAQADUIJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Chloro-2,5-difluorophenyl)ethan-1-amine

Introduction to 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine (CAS No. 1270483-24-3)

The compound 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine, identified by the CAS registry number 1270483-24-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a substituted phenyl group attached to an ethanamine backbone. The presence of chlorine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluorine atoms in 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine contribute to its high lipophilicity and stability, which are desirable traits for bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of more complex structures, such as kinase inhibitors and other therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be utilized to construct novel scaffolds for anti-cancer drug development.

The synthesis of 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine typically involves nucleophilic aromatic substitution or coupling reactions. One common approach is the reaction of 4-chloro-2,5-difluorophenylboronic acid with ethanamine derivatives under palladium-catalyzed coupling conditions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production in pharmaceutical settings.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it ideal for use in various organic reactions. The compound's stability under normal storage conditions further enhances its utility in research and industrial applications.

From an environmental perspective, recent research has focused on the biodegradation pathways of fluorinated aromatic compounds like 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine. Studies conducted by environmental chemists have shown that while these compounds are generally resistant to microbial degradation due to their strong C-F bonds, they can undergo photochemical transformations under UV light exposure. This understanding is crucial for assessing their environmental impact and developing strategies for waste management.

The application of this compound extends beyond pharmaceuticals into materials science. For example, it has been investigated as a precursor for advanced materials such as fluorinated polymers and high-performance coatings. A 2023 paper in Polymer Chemistry highlighted its role in synthesizing novel polyamides with enhanced thermal stability and mechanical properties.

In conclusion, 1-(4-Chloro-2,5-Difluorophenyl)Ethan-1-Amine (CAS No. 1270483-24-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry, particularly in drug discovery and materials development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.